[2,2'-Bipyridin]-6-amine

• IUPAC Name: 6-pyridin-2-ylpyridin-2-amine
• InChI: InChI=1S/C10H9N3/c11-10-6-3-5-9(13-10)8-4-1-2-7-12-8/h1-7H,(H2,11,13)
• InChI Key: FXVYZSKRRVSINZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NC(=CC=C2)N
• Molecular Formula: C10H9N3
• DSSTOX Substance ID: DTXSID00566171
• Molecular Weight: 171.20 g/mol
• CAS No.: 178039-84-4

Description

[2,2'-Bipyridin]-6-amine (C₁₀H₉N₃, MW 171.20) is a nitrogen-containing heterocyclic compound featuring two pyridine rings connected at the 2,2'-positions, with an amino group at the 6-position of one ring. This structure enables strong chelation with metal ions, making it valuable in coordination chemistry and fluorescence sensing. For instance, derivatives like 5-(4-methoxyphenyl)-4-(methylsulfanyl)-[2,2'-bipyridin]-6-amine (6(rBpyZ)) exhibit high Zn²⁺ binding affinity and ratiometric fluorescence properties, enabling endogenous Zn²⁺ detection in living cells .

Preparation Methods

Direct Amination of Halogenated Bipyridine Precursors

Nucleophilic Substitution with Metal Amides

The most direct method involves substituting halogen atoms at the 6-position of 2,2'-bipyridine derivatives. For example, 6-bromo-2,2'-bipyridine undergoes amination via potassium amide (KNH₂) in liquid ammonia, catalyzed by Fe(NO₃)₃·9H₂O. This approach, adapted from the diamino-substitution protocol for 6,6'-dibromo-2,2'-bipyridine , achieves yields of 85–95% under mild conditions (0°C, 6 hours). Key advantages include:

• Selectivity : The iron catalyst suppresses side reactions, ensuring mono-amination when using 6-bromo-2,2'-bipyridine.

• Scalability : Liquid ammonia facilitates easy product isolation via evaporation.

Challenges in Regiocontrol

While 6,6'-dibromo-2,2'-bipyridine efficiently yields 6,6'-diamino derivatives , mono-amination requires precise stoichiometric control. Excess KNH₂ (1.1 equiv.) and shorter reaction times (2–3 hours) minimize diamination, though yields drop to 60–70% .

Cross-Coupling Strategies with Prefunctionalized Pyridines

Suzuki-Miyaura Coupling

Palladium-catalyzed cross-coupling enables modular assembly of bipyridines. For instance, 6-amino-2-bromopyridine reacts with 2-pyridylboronic acid under Suzuki conditions (Pd(PPh₃)₄, Na₂CO₃, DME/H₂O, 80°C) . This method offers:

• Versatility : Compatible with electron-deficient boronic acids.

• Yield : 65–75% after column purification .

Ullmann Coupling for Challenging Substrates

Copper-mediated Ullmann coupling pairs 6-amino-2-iodopyridine with 2-bromopyridine in DMF at 120°C, yielding [2,2'-bipyridin]-6-amine in 55–60% yield . Limitations include:

• Side Reactions : Homocoupling of iodopyridine generates bipyridine byproducts.

• Catalyst Loading : High CuI concentrations (20 mol%) are required .

Reduction of Nitro-Functionalized Intermediates

Catalytic Hydrogenation

6-Nitro-2,2'-bipyridine, synthesized via nitration (HNO₃/H₂SO₄, 0°C), undergoes hydrogenation (H₂, 10% Pd/C, EtOH) to afford the amine in 80–85% yield . Critical parameters:

• Temperature : 25°C prevents over-reduction.

• Substrate Purity : Nitro intermediates require recrystallization to avoid catalyst poisoning.

Chemoselective Reducing Agents

Zinc dust in acetic acid selectively reduces nitro groups without affecting the bipyridine backbone, yielding 72–78% product . This method avoids noble metals, reducing costs.

Protective Group Strategies for Multistep Syntheses

Ns-Protection Methodology

The nitrobenzenesulfonyl (Ns) group stabilizes amines during harsh reactions. A typical sequence involves:

• Protection : Treat 6-nitro-2,2'-bipyridine with 2-nitrobenzenesulfonyl chloride (NsCl) in CH₂Cl₂/Et₃N (90% yield) .

• Functionalization : Perform Suzuki coupling or alkylation.

• Deprotection : Thiolysis (HSCH₂CO₂H, Et₃N) recovers the free amine quantitatively .

Boc Protection for Acidic Conditions

tert-Butoxycarbonyl (Boc) groups shield amines during acid-catalyzed reactions. Deprotection with TFA/CH₂Cl₂ (1:1) restores the amine without side reactions .

Comparative Analysis of Synthetic Routes

Method	Starting Material	Yield (%)	Conditions	Advantages	Limitations
Nucleophilic Substitution	6-Br-2,2'-bipyridine	60–95	KNH₂, NH₃(l), Fe(NO₃)₃, 0°C	High selectivity, scalable	Requires halogenated precursors
Suzuki Coupling	6-NH₂-2-Br-pyridine	65–75	Pd(PPh₃)₄, DME/H₂O, 80°C	Modular, tolerant to functional groups	Boronic acid instability
Nitro Reduction	6-NO₂-2,2'-bipyridine	72–85	H₂/Pd or Zn/HOAc	Simple, cost-effective	Requires nitration step
Ns-Protection	6-NO₂-2,2'-bipyridine	80–90	NsCl, HSCH₂CO₂H	Enables multistep synthesis	Additional protection/deprotection steps

Scientific Research Applications

Fluorescence Imaging

High-Affinity Ratiometric Fluorescence Probes

One of the most notable applications of [2,2'-Bipyridin]-6-amine is its use in the development of high-affinity ratiometric fluorescence probes for detecting zinc ions ($Zn^{2+}$). A recent study introduced a novel probe based on this compound, termed 5-(4-methoxyphenyl)-4-(methylsulfanyl)-[2,2'-bipyridin]-6-amine (rBpyZ). This probe demonstrated remarkable sensitivity and selectivity for $Zn^{2+}$ ions with a dissociation constant ($K_d$) of 0.77 nM and a detection limit of 0.10 nM under physiological conditions .

The ratiometric fluorescence response observed in living cells allows for real-time imaging of endogenous $Zn^{2+}$ levels, providing insights into cellular processes involving this essential metal ion. The probe exhibited excellent cell membrane permeability and minimal cytotoxicity, making it a valuable tool for biological research .

Fluorescent Properties

The introduction of electron-donating or electron-withdrawing groups significantly influences the fluorescence properties of this compound derivatives. Studies have shown that compounds with amino substitutions exhibit strong fluorescence in the near-UV region, with emission peaks around 429 nm . This characteristic makes them suitable for applications in bioimaging and sensing.

Coordination Chemistry

Chelating Agent for Metal Ions

This compound serves as an effective chelating agent for various metal ions beyond $Zn^{2+}$, including transition metals like copper and nickel. The ability to form stable complexes with these metals has led to its utilization in coordination chemistry. The structural flexibility and electronic properties of the bipyridine moiety enhance its binding capabilities, making it a preferred ligand in many synthetic applications .

Catalysis

Catalytic Applications

The compound has been explored for its catalytic potential in various organic transformations. For instance, studies have demonstrated that this compound can participate in palladium-catalyzed reactions, facilitating C–C bond formations through C–H activation pathways . This application is particularly relevant in the synthesis of complex organic molecules and pharmaceuticals.

Synthesis Methodologies

Recent methodologies have highlighted the use of this compound in catalytic systems involving C–C bond formations. These methods often utilize palladium or rhodium catalysts to achieve selective functionalization of aromatic compounds, showcasing the compound's versatility as a ligand in catalytic cycles .

Summary Table of Applications

Application Area	Description	Key Findings
Fluorescence Imaging	Development of ratiometric probes for $Zn^{2+}$ detection	High sensitivity (0.77 nM $K_d$), good cell permeability
Coordination Chemistry	Acts as a chelating agent for various metal ions	Forms stable complexes with transition metals
Catalysis	Involved in palladium-catalyzed C–C bond formations	Facilitates selective functionalization reactions

Mechanism of Action

The mechanism of action of [2,2’-Bipyridin]-6-amine primarily involves its ability to coordinate with metal ions. This coordination can alter the electronic properties of the metal center, influencing its reactivity and interactions with other molecules. The compound’s amine group can also participate in hydrogen bonding and other non-covalent interactions, further modulating its activity in various applications .

Comparison with Similar Compounds

Comparison with Structural Analogs

Positional Isomers and Bipyridin Connectivity

2′-Methoxy-2-methyl[3,3′-bipyridin]-6-amine (C₁₂H₁₃N₃O, MW 215.25)

• Structure : 3,3'-bipyridin core with methoxy and methyl substituents at the 2′- and 2-positions, respectively.
• Properties : Melting point 151.2–151.9°C, distinct from the 2,2'-bipyridin scaffold due to altered electronic effects from substituents and connectivity .

[3,4'-Bipyridin]-6-amine (C₁₀H₉N₃, MW 171.20)

• Structure: 3,4'-bipyridin core with an amino group at the 6-position.
• Properties : Same molecular weight as [2,2'-bipyridin]-6-amine but differing in ring connectivity, likely altering π-conjugation and coordination geometry .

[2,2'-Bipyridin]-5-amine Dihydrochloride

• Structure: Positional isomer with the amino group at the 5-position.

Diamino Derivatives

6,6'-Diamino-2,2'-bipyridine (C₁₀H₁₀N₄, MW 186.21)

• Structure: Two amino groups at the 6,6'-positions.
• Synthesis : Achieved via diamination of 2,2'-bipyridine with alkylamines, yielding >90% efficiency .
• Applications : Enhanced chelating capacity for transition metals, useful in catalysis and material science.

Substituent Effects on Fluorescence and Reactivity

Derivatives of this compound with electron-donating (e.g., methoxy) or electron-withdrawing (e.g., trifluoromethyl) groups at the 4- and 5-positions exhibit tunable fluorescence properties:

• 6(rBpyZ) : Methoxyphenyl and methylsulfanyl substituents enhance Zn²⁺ selectivity and ratiometric response .
• 4-(Methylsulfanyl)-5-phenyl-[2,2'-bipyridin]-6-amine : Phenyl groups increase hydrophobicity, affecting cellular uptake in imaging applications .

Comparative Analysis of Physicochemical Properties

Compound	Molecular Formula	MW	Core Connectivity	Key Substituents	Melting Point (°C)	Applications
This compound	C₁₀H₉N₃	171.20	2,2'	NH₂ at 6-position	Not reported	Fluorescence probes, catalysis
2′-Methoxy-2-methyl[3,3′-bipyridin]-6-amine	C₁₂H₁₃N₃O	215.25	3,3'	OCH₃ at 2′, CH₃ at 2	151.2–151.9	Undefined (structural studies)
[3,4'-Bipyridin]-6-amine	C₁₀H₉N₃	171.20	3,4'	NH₂ at 6-position	Not reported	Coordination chemistry
6,6'-Diamino-2,2'-bipyridine	C₁₀H₁₀N₄	186.21	2,2'	NH₂ at 6,6'-positions	Not reported	Metal chelation, synthesis

Biological Activity

[2,2'-Bipyridin]-6-amine, a derivative of bipyridine, has garnered attention in medicinal chemistry due to its diverse biological activities and potential applications in drug discovery. This compound features a bipyridine structure characterized by two pyridine rings, contributing to its unique properties, particularly in metal ion chelation and interaction with biological targets.

The molecular formula for this compound is C$_{10}$H$_{9}$N$_{2}$ with a molecular weight of 171.19 g/mol. Its structure allows for significant reactivity due to the presence of amino and pyridine functional groups, making it a versatile candidate for various chemical applications.

Metal Chelation

One of the primary biological activities of this compound is its ability to chelate metal ions. This property is crucial in various biochemical processes and therapeutic applications. Research indicates that this compound can form stable complexes with essential metal ions such as zinc (Zn$^{2+}$) and iron (Fe$^{2+}$), which are vital for numerous enzymatic reactions and cellular functions.

Table 1: Metal Ion Binding Properties

Metal Ion	Binding Mode	Stoichiometry	Reference
Zn$^{2+}$	Chelation via nitrogen atoms	1:1
Fe$^{2+}$	Coordination complex formation	3:1

Antimicrobial Activity

Studies have shown that complexes formed with this compound exhibit antimicrobial properties. For instance, when coordinated with cadmium, the resulting complex demonstrated significant antibacterial activity against various pathogenic strains.

Case Study: Antimicrobial Evaluation
A recent study evaluated the antimicrobial efficacy of CdL(bpy)$_2$, where L represents the ligand formed with this compound. The compound showed potent activity against both bacterial and fungal strains using the disk diffusion method, indicating its potential as an antimicrobial agent .

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Inhibition : By chelating metal ions essential for enzyme function, it can inhibit enzymatic activity.
• Receptor Modulation : The compound's ability to interact with specific receptors may influence signaling pathways within cells.
• Antioxidant Properties : Some studies suggest that it may exhibit antioxidant activity, protecting cells from oxidative stress.

Applications in Drug Discovery

The unique properties of this compound make it a promising candidate in drug development:

• Fluorescent Probes : It has been utilized in developing ratiometric fluorescence probes for imaging cellular processes involving zinc ions. These probes demonstrate high sensitivity and specificity, making them valuable tools for biological research .
• Therapeutic Agents : Its ability to form complexes with metal ions positions it as a potential therapeutic agent in treating diseases related to metal ion dysregulation.

Q & A

Q. What are the common synthetic routes for preparing [2,2'-Bipyridin]-6-amine, and what factors influence yield and purity?

Basic Research Question
The most robust method for synthesizing this compound involves Buchwald-Hartwig coupling , which enables the formation of C–N bonds between pyridine derivatives and aromatic amines. Key steps include:

• Using palladium catalysts (e.g., Pd(OAc)₂) with ligands like XPhos.
• Optimizing reaction conditions (temperature: 80–100°C; solvent: toluene or dioxane).
• Purification via column chromatography or recrystallization to achieve >95% purity .

Critical Factors :

• Catalyst Loading : Lower Pd concentrations reduce costs but may prolong reaction times.
• Base Choice : Strong bases (e.g., Cs₂CO₃) improve coupling efficiency.
• Amine Substrate Reactivity : Electron-deficient aryl halides enhance coupling rates.

Q. How does ligand modification (e.g., electron-donating/withdrawing groups) on this compound affect its fluorescence properties in Zn²⁺ sensing?

Advanced Research Question
Introducing substituents on the bipyridine scaffold directly impacts metal-ion binding affinity and photophysical behavior. For example:

• Electron-donating groups (e.g., –OCH₃) increase electron density, enhancing Zn²⁺ binding (Kd ≈ 1.2 nM) and red-shifting emission peaks .
• Electron-withdrawing groups (e.g., –NO₂) reduce quantum yield but improve selectivity against competing ions like Ca²⁺ or Mg²⁺.

Methodological Approach :

• Synthesize derivatives via Suzuki-Miyaura coupling or nucleophilic substitution.
• Characterize using UV-Vis, fluorescence spectroscopy, and isothermal titration calorimetry (ITC) to quantify binding constants.
• Validate in cellular imaging (e.g., A549 cells) with confocal microscopy .

Q. What role does this compound play in ruthenium-based water oxidation catalysts, and how does ligand geometry influence activity?

Advanced Research Question
In Ru complexes, this compound acts as a tridentate ligand , coordinating via two pyridyl N atoms and the amine group. The trans effect (geometric isomerism) significantly impacts catalytic turnover:

• Axial vs. equatorial ligand positioning alters redox potentials and O–O bond formation kinetics.
• Complexes with N-phenyl-[2,2'-Bipyridin]-6-amine (L2) exhibit higher turnover frequencies (TOF = 120 h⁻¹) compared to pyridinamide-based ligands due to improved proton-coupled electron transfer .

Experimental Design :

• Synthesize Ru complexes with varying ligand arrangements.
• Evaluate catalytic performance via electrochemical methods (e.g., cyclic voltammetry) and oxygen-evolution measurements.

Q. What analytical techniques are prioritized for characterizing this compound derivatives?

Basic Research Question

• NMR Spectroscopy : ¹H/¹³C NMR confirms substituent integration and purity (e.g., aromatic proton shifts at δ 7.8–8.5 ppm) .
• High-Resolution Mass Spectrometry (HRMS) : Validates molecular weight (e.g., [M+H]⁺ = 187.0984 for C₁₀H₁₀N₄).
• X-ray Crystallography : Resolves coordination geometry in metal complexes .

Purity Assessment :

• HPLC with UV detection (λ = 254 nm) identifies trace impurities.
• Elemental analysis ensures stoichiometric C/H/N ratios.

Q. How do cyclopalladated isomers of this compound ligands differ in photodynamic properties?

Advanced Research Question
Cyclopalladated isomers PdL1 and PdL2 (Scheme 1a, ) exhibit distinct photodynamics due to structural variations:

• PdL1 (Pd–C bond adjacent to a pyridyl group) shows stronger π-π* transitions, enhancing intersystem crossing for triplet-state generation.
• PdL2 (Pd–C bond in a terminal aromatic ring) has higher stability but lower photosensitizing efficiency.

Methodology :

• Compare UV-Vis absorption spectra and phosphorescence lifetimes.
• Assess singlet oxygen (¹O₂) quantum yields using DPBF (1,3-diphenylisobenzofuran) as a trap .

Q. What safety protocols are critical when handling this compound?

Basic Research Question

• Personal Protective Equipment (PPE) : Nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact.
• Ventilation : Use fume hoods to avoid inhalation of dust/volatiles.
• First Aid : For skin contact, rinse with water for 15 min; for eye exposure, use saline solution .

Storage :

• Keep in airtight containers under inert gas (N₂ or Ar) to prevent oxidation.
• Store at 2–8°C for long-term stability.

Q. How can this compound be integrated into dual-ligand catalytic systems for C–H arylation?

Advanced Research Question
A synergistic Pd catalytic system combining [2,2'-Bipyridin]-6(1H)-one (bipy-6-OH) and PCy₃ enables milder reaction conditions (e.g., 80°C vs. 110°C) for undirected C–H arylation:

• Ligand Ratio : Optimal Pd/bipy-6-OH/PCy₃ = 1:0.5:1 enhances substrate scope (including aryl chlorides) .
• Mechanism : PCy₃ accelerates oxidative addition, while bipy-6-OH stabilizes Pd intermediates during reductive elimination.

Validation :

• Monitor reaction progress via GC-MS or ¹H NMR.
• Compare turnover numbers (TON) with single-ligand systems.

Q. What challenges arise in achieving selective Zn²⁺ detection using this compound probes in cellular environments?

Advanced Research Question

• Competing Ions : Intracellular Ca²⁺, Mg²⁺, and protons (pH variations) can interfere.
• Probe Localization : Cytoplasmic vs. mitochondrial targeting requires functionalization with lipophilic groups (e.g., alkyl chains).

Solutions :

• Ratiometric probes (e.g., 6(rBpyZ)) self-calibrate using dual emission peaks (λem = 450 nm and 550 nm) .
• Two-photon microscopy reduces autofluorescence in thick tissue samples.

Synthesis routes and methods

Procedure details

To a mixture of 6-bromo-2,2′-bipyridine (3.0 mmol, 705 mg) and Cu2O (0.01 mmol, 1.0 mg) in glycol in autoclave NH3 was feed. The reaction was maintained under 10 atm of NH3 at 110° C. for 24 h. After cooling to room temperature, water was added and the aqueous phase was extracted with DCM. The combined organic layers were washed with brine and dried over MgSO4. After solvent evaporation, the crude product was purified by column chromatography on silica gel (Hexanes:ethyl acetate=1:1 as eluent) to afford a white solid (437 mg, 85% yield). 1H NMR (500 MHz, CDCl3, ppm): 8.65 (s, 1H), 8.25 (d, 1H, J=7.9 Hz), 7.79-7.76 (m, 1H), 7.71-7.70 (m, 1H), 7.57 (t, 1H, J=7.1 Hz), 7.26 (t, 1H, J=7.1 Hz), 6.65 (d, 1H, J=7.9 Hz), 4.53 (br, 2H). 13C NMR (125 MHz, CDCl3, ppm): 157.97, 156.38, 154.57, 149.11, 138.58, 136.73, 123.31, 120.94, 111.59, 108.87.